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Compound of Interest

Compound Name: 2-Undecanone, 3,3-dimethyl-

Cat. No.: B15451640

Important Note: Initial research indicates a lack of specific data on "2-Undecanone, 3,3-
dimethyl-" within the context of insect pheromone research. The following application notes
and protocols are provided for the closely related and extensively studied compound 2-
Undecanone, a naturally occurring methyl ketone with significant applications in insect
repellency and pest management.

Introduction

2-Undecanone is a volatile organic compound found in various plants, such as wild tomatoes,
bananas, and strawberries, as well as in some insects.[1][2] It is recognized for its strong
repellent and, in some cases, insecticidal properties against a range of arthropods.[3][4] This
document provides detailed application notes and experimental protocols for researchers,
scientists, and drug development professionals interested in utilizing 2-Undecanone in insect
semiochemical research and integrated pest management strategies.

Chemical Properties
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Property Value

IUPAC Name Undecan-2-one

Synonyms Methyl nonyl ketone

Molecular Formula C11H220

Molecular Weight 170.29 g/mol [5]

Appearance Colorless to pale yellow liquid[5]
Odor Citrus, fatty, rue-like[5]

Section 1: Application Notes
Repellent and Insecticidal Activity

2-Undecanone has demonstrated significant repellent effects against various insect species,
including mosquitoes and ticks.[3][6] It is the active ingredient in some commercial arthropod
repellents.[4] Its mode of action can vary from acting as a spatial repellent to a contact toxicant
or fumigant at higher concentrations.[4][7]

Semiochemical Classification

Depending on the context and the interacting species, 2-Undecanone can function as:

» Allomone: A chemical that benefits the producer (e.g., a plant) by deterring herbivores, with a
neutral or negative effect on the receiver (the insect).[8][9]

o Kairomone: While less common for this compound, in some scenarios, a specialist herbivore
might use it as a cue to locate a host plant.

e Synomone: A chemical that benefits both the producer and receiver. For instance, the
emission of 2-undecanone by a plant under herbivore attack could attract predators or
parasitoids of that herbivore.[8]

The specific role of 2-Undecanone is context-dependent, varying with the insect species, plant
host, and environmental conditions.
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Semiochemical Functions of 2-Undecanone
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Caption: Inter-species signaling pathways involving 2-Undecanone.

Section 2: Quantitative Data
Table 1: Repellent and Toxic Effects of 2-Undecanone on
Various Arthropods
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Species Effect Concentration Notes
Solenopsis invicta o ]
(Red | ted Fi Repel 62.5 Ua/ Similar efficacy to
ed Imported Fire epellenc .
P P Y HO'9 DEET.[10]
Ant)
Solenopsis invicta
_ o Demonstrates contact
(Red Imported Fire Toxicity (LC50) 44.59 ug/g o
toxicity.[10]
Ant)
o ) Effective alone and in
Heliothis zea (Corn Pupal Deformity & - o )
) Not specified combination with 2-
Earworm) Mortality ]
tridecanone.[4]
Larvae and pupae
Manduca sexta . .
No effect Not specified were unaffected in the
(Tobacco Hornworm) _
cited study.[4]
Signal detected by
Caenorhabditis ) AWSB olfactory
Repellent Behavior 1-5 mg/mL

elegans (Nematode)

sensory neurons.[7]
[11]

Caenorhabditis

Induces intracellular

Nematicidal 0.06—-0.08 mg/mL calcium accumulation.
elegans (Nematode)
[71[11]
Effective in various
Mosquitoes and Ticks Repellency 0.001% to 60% (w/w) formulations for

topical application.[12]

Section 3: Experimental Protocols
Protocol for Y-Tube Olfactometer Bioassay

This protocol is designed to test the repellent or attractive effects of 2-Undecanone on a target

insect species.

Objective: To determine the behavioral response of an insect to volatile 2-Undecanone.

Materials:
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e Y-tube glass olfactometer

e Air pump or compressed air source

o Flow meters

o Charcoal and water filters for air purification

e Test insect chamber

e Odor source chambers

e 2-Undecanone (high purity)

e Solvent (e.g., hexane or paraffin oil)

« Filter paper strips

e Stopwatch

Procedure:

o Preparation of Test Substance: Prepare serial dilutions of 2-Undecanone in the chosen
solvent. A common starting range is 0.1% to 10% (v/v). Apply a standard amount (e.g., 10
pL) of the solution to a filter paper strip. Allow the solvent to evaporate completely.

o Control Preparation: Apply 10 pL of the pure solvent to a separate filter paper strip.

o Olfactometer Setup:

Connect the air source to the filters and then to the flow meters.

[e]

o

Split the airflow equally into the two arms of the Y-tube.

[¢]

Place the 2-Undecanone-treated filter paper in one odor source chamber and the solvent
control in the other.

[¢]

Maintain a constant airflow (e.g., 200 mL/min) through each arm.
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 Insect Acclimatization: Keep the test insects (e.g., 20 adult females) in a clean chamber with
no food for 2-4 hours before the experiment.

o Bioassay:

o

Introduce a single insect into the base of the Y-tube.
o Start the stopwatch.

o Observe the insect's movement. A choice is recorded when the insect moves a set
distance (e.g., two-thirds) down one arm and remains there for at least 30 seconds.

o If no choice is made within a set time (e.g., 5 minutes), the insect is recorded as "no
choice."

o After testing a set number of insects (e.g., 10), clean the olfactometer thoroughly with
solvent and bake it in an oven to remove any residual odors.

o Rotate the arms of the olfactometer between trials to avoid positional bias.

» Data Analysis: Use a Chi-square test or a binomial test to determine if the number of insects
choosing the treatment arm is significantly different from those choosing the control arm.
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Y-Tube Olfactometer Workflow
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Caption: Workflow for a standard Y-tube olfactometer bioassay.

Protocol for Fumigant Toxicity Assay

This protocol assesses the insecticidal activity of 2-Undecanone in a vapor phase.

Objective: To determine the concentration of 2-Undecanone vapor required to cause mortality
in a target insect population.

Materials:

o Sealed containers (e.g., glass jars with airtight lids) of a known volume.
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Small vials or petri dishes.

2-Undecanone (high purity).

Test insects.

Incubator or environmental chamber.

Procedure:

e Preparation: Place a known number of insects (e.g., 20) into each sealed container. Provide
a food source if the assay duration is long.

e Application:

[¢]

Apply a precise volume of 2-Undecanone onto a small piece of filter paper placed inside a
small vial (to prevent direct contact with the insects).

Place the vial inside the sealed container. The concentration is calculated as the amount

[¢]

of 2-Undecanone per volume of the container (e.g., pL/L).

[¢]

Prepare several containers with a range of concentrations.

[¢]

Prepare a control container with no 2-Undecanone.

 Incubation: Seal the containers and place them in an incubator set to controlled conditions
(e.g., 25°C, 60% RH, 12:12 L:D photoperiod).

» Data Collection: Record insect mortality at set time intervals (e.g., 24, 48, 72 hours). An
insect is considered dead if it is unable to move when prodded.

o Data Analysis: Calculate the percentage of mortality for each concentration at each time
point. Use probit analysis to determine the LC50 (lethal concentration for 50% of the
population) and LT50 (lethal time for 50% of the population) values.

Conclusion
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2-Undecanone is a versatile and potent semiochemical with significant potential in the
development of eco-friendly pest management solutions. The protocols and data presented
here provide a foundation for researchers to explore its efficacy and mode of action against
various insect pests. Further research could focus on synergistic effects with other
semiochemicals, development of optimized controlled-release formulations, and field-level
validation of its repellent and insecticidal properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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